Cas no 1384556-16-4 ((3-methoxypropyl)(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amine)

• Product Name: (3-methoxypropyl)(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amine
• CAS No: 1384556-16-4
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5673727
• PubChem ID: 72115318
• Update Time: 2025-06-08

(3-methoxypropyl)(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• Z1289821905
• AKOS033237926
• (3-methoxypropyl)[(6-methylpyridin-2-yl)methyl](prop-2-yn-1-yl)amine
• 1384556-16-4
• 3-methoxy-N-[(6-methylpyridin-2-yl)methyl]-N-prop-2-ynylpropan-1-amine
• EN300-26622408
• (3-methoxypropyl)(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amine

• Inchi： 1S/C14H20N2O/c1-4-9-16(10-6-11-17-3)12-14-8-5-7-13(2)15-14/h1,5,7-8H,6,9-12H2,2-3H3
• InChI Key： KYARRMFHUATFLM-UHFFFAOYSA-N
• SMILES： O(C)CCCN(CC#C)CC1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on (3-methoxypropyl)(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amine

Introduction to (3-methoxypropyl)(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amine and Its Applications in Modern Chemical Research

(3-methoxypropyl)(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amine, with the CAS number 1384556-16-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural configuration, combines a propargylamine moiety with a pyridine ring substituted at the 6-position by a methyl group and at the 2-position by a methoxypropyl group, presents a versatile scaffold for the development of novel bioactive molecules.

The< strong>propargylamine functional group, characterized by its triple bond to the nitrogen atom, offers a reactive site for further chemical modifications, making it an attractive component in medicinal chemistry. This feature allows for the facile introduction of various pharmacophores, enabling the design of molecules with tailored biological activities. The< strong>methylpyridine core, on the other hand, is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding affinity.

Recent advancements in the field of drug discovery have highlighted the importance of< strong>multitargeted ligands, which can interact with multiple biological pathways simultaneously. The structural features of (3-methoxypropyl)(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amine make it a promising candidate for such applications. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor binding, which are key mechanisms in therapeutic intervention.

In particular, the< strong>3-methoxypropyl side chain contributes to the lipophilicity of the molecule, which is a crucial parameter in determining its pharmacokinetic properties. This balance between lipophilicity and hydrophilicity is essential for achieving optimal drug delivery and efficacy. Furthermore, the presence of the propargyl group provides a handle for further derivatization via click chemistry reactions, such as azide-alkyne cycloadditions, which are widely used in synthesizing complex molecular architectures.

The< strong>6-methylpyridin-2-yl moiety has been extensively studied for its role in enhancing binding affinity to biological targets. The methyl group at the 6-position increases the steric bulk of the pyridine ring, which can improve interactions with specific binding pockets in proteins. This feature is particularly relevant in designing molecules that require precise spatial orientation within biological systems. Additionally, the methoxypropyl group at the 2-position introduces an oxygen atom that can participate in hydrogen bonding interactions, further enhancing molecular recognition.

Current research in chemical biology has shown that compounds with similar structural motifs are effective in modulating various disease-related pathways. For example, studies have indicated that derivatives of this compound class exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. The< strong>propargylamine moiety has been particularly noted for its ability to interfere with key signaling cascades that drive pathological processes.

The synthesis of (3-methoxypropyl)(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amine involves multi-step organic transformations that highlight the compound's synthetic complexity. The process typically begins with the preparation of key intermediates such as methyl propargionate and substituted pyridines. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the desired product. The use of transition metal catalysts underscores the importance of modern synthetic methodologies in accessing complex molecular structures efficiently.

The< strong>CAS number 1384556-16-4 serves as a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The CAS registry number is also instrumental in regulatory compliance and quality control processes, ensuring that pharmaceutical products derived from this compound meet stringent safety and efficacy standards.

In conclusion, (3-methoxypropyl)(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its versatility as a scaffold for drug design underscores its importance in modern chemical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in developing innovative therapeutic strategies.